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Compound of Interest

Compound Name: Tetraallyl pyromellitate

CAS No.: 13360-98-0

Cat. No.: B085713

Get Quote

CAS: 13360-98-0 | Grade: Optical/Electronic (>99.5%)

Executive Summary
Tetraallyl Pyromellitate (TAP) is a tetra-functional allylic monomer used critically as a

crosslinking agent in high-performance polymers, optical resins, and dental composites. Its four

allyl groups provide exceptional crosslinking density, thermal stability, and electrical insulation.

However, for applications in drug delivery systems (hydrogels) or precision optics, commercial

"technical grade" supplies often fail due to residual acidity (unreacted pyromellitic acid) or

oligomeric impurities.

This guide is designed for researchers and procurement scientists. It moves beyond a simple

vendor list to establish a self-validating sourcing protocol. We define the Critical Quality

Attributes (CQAs), map the synthesis-impurity logic, and provide a tiered analysis of global

suppliers.

Part 1: Chemical Profile & Critical Quality Attributes
(CQAs)
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To select a supplier, you must first define the specification. "High Purity" in the context of TAP is

not just a percentage; it is the absence of specific functional inhibitors.

Attribute
Specification (High
Purity)

Method Technical Rationale

Purity (Assay) > 99.0% (Area %) GC-FID / HPLC

Lower purity leads to

inconsistent gelation

times and varying

mechanical modulus

in the final polymer.

Acid Value < 1.0 mg KOH/g Titration

Critical: High acid

value indicates

unreacted Pyromellitic

Dianhydride (PMDA)

or hydrolysis products.

Acidic impurities can

corrode molds and

interfere with cationic

polymerization.

Color (APHA) < 50 Colorimetry

Essential for optical

resins. Yellowing

indicates oxidation or

presence of quinone-

based inhibitors.

Inhibitor (MEHQ) 50–200 ppm (Custom) HPLC

Prevents premature

polymerization during

shipping. Note:

Medical applications

may require removal

of MEHQ prior to use.

Water Content < 0.1% Karl Fischer

Moisture drives

hydrolysis, reverting

the ester back to acid.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085713?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Part 2: The Synthesis-Impurity Logic
Understanding how the molecule is made reveals what impurities to look for.

TAP is typically synthesized via the esterification of Pyromellitic Dianhydride (PMDA) with Allyl

Alcohol. This is a step-growth reaction. If the reaction is incomplete, you do not get TAP; you

get mono-, di-, and tri-allyl esters.

The Impurity Cascade:

PMDA + Allyl Alcohol

Di-ester (Fast step)

Di-ester + Allyl Alcohol

Tetra-ester (Slow, equilibrium-limited step)

If a supplier rushes the second step or fails to remove water (azeotropic distillation), the

product will contain Triallyl Pyromellitate (free acid). This impurity is invisible in some refractive

index tests but catastrophic for pH-sensitive drug delivery formulations.

QC CheckpointsPyromellitic Dianhydride
(Starting Material)

Mono/Di-Esters
(High Acid Value)

 Fast Esterification

Allyl Alcohol
(Excess)

Triallyl Pyromellitate
(Major Impurity)

 Slow Equilibrium Tetraallyl Pyromellitate
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 -H2O (Azeotropic Removal) Oligomers
(Thermal Polymerization)

 Overheating/No Inhibitor

Click to download full resolution via product page

Figure 1: Reaction pathway showing the origin of acidic impurities (Tri-esters) and oligomers.

Suppliers must drive the equilibrium to the right to minimize the "Tri" species.

Part 3: Supplier Landscape & Sourcing Strategy
The market for TAP is bifurcated into Bulk Manufacturers (mostly in Asia) and Catalog

Aggregators (Western interface).
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Tier 1: Catalog Aggregators (High Trust, High Cost)
Best for: Bench-scale R&D (1g – 1kg). These companies perform internal QC but rarely

manufacture this specific ester themselves.

TCI Chemicals (Tokyo Chemical Industry): Renowned for high purity standards. Often stocks

>98% grade suitable for reference standards.

Merck / Sigma-Aldrich: The default for general sourcing. Reliable documentation (CoAs), but

often carries a significant markup.

Alfa Chemistry: Specializes in functional monomers and often provides custom synthesis

options for specific impurity profiles.

Tier 2: Specialized Fine Chemical Manufacturers
Best for: Pilot to Production (1kg – 100kg). You must audit these sources.

BOC Sciences: A hybrid CDMO (Contract Development and Manufacturing Organization)

that lists TAP (CAS 13360-98-0).[1] They can likely synthesize to a custom spec (e.g., low

acid).

Meryer (Shanghai) Chemical Technology: A prominent supplier of fine organic chemicals.

Often the source for Western catalogs.

Kurogane Kasei (Japan):Note: While not explicitly listing TAP in every public catalog, they

are a global leader in high-purity allyl esters. For critical medical applications, contacting

them for a custom run is a high-value strategy.

Tier 3: Sourcing Platforms (Vetting Required)[2]
ChemicalBook / iChemical: Listings here (e.g., Guangzhou Reullei, Zhengzhou Edward)

require strict validation. Do not buy without a pre-shipment sample and independent

analysis.

Part 4: The Validation Protocol (Self-Validating
System)
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Do not rely solely on the Certificate of Analysis (CoA). Implement this workflow upon receipt of

any TAP batch intended for biological or optical use.

Step 1: The "Quick Check" (Acid Value)
Protocol: Dissolve 2g of TAP in 50mL of neutralized acetone/ethanol mix. Titrate with 0.1N

KOH using phenolphthalein.

Pass Criteria:

mg KOH/g.

Why: If this fails, the synthesis was incomplete. No amount of purification by the user will

easily fix this without significant yield loss. Reject the batch.

Step 2: Structural Confirmation (H-NMR)
Protocol: 1H-NMR in CDCl3.

Key Signal: Look for the allyl protons (multiplets at 5.9-6.1 ppm).

Impurity Marker: Look for a broad singlet around 8.0–10.0 ppm (Carboxylic Acid). If the

integral of the allyl group is not exactly 4x the aromatic protons (after normalizing), the

esterification is incomplete.

Step 3: Purity & Inhibitor Check (GC-MS)
Protocol: Gas Chromatography.

Column: DB-5 or equivalent non-polar column.

Program: 100°C (hold 2 min)

10°C/min

280°C.

Analysis: TAP will elute late. Look for early eluting peaks (MEHQ inhibitor) and shoulders on

the main peak (isomers or tri-esters).
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Figure 2: Incoming Quality Control (IQC) Decision Tree. The Acid Value test is the most cost-

effective "gate" before expensive instrumental analysis.

Part 5: Application Context
Why does this rigor matter?
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Dental Composites: TAP is used to increase the crosslinking density of methacrylate-based

resins. Impurities (acids) can neutralize the amine accelerators used in chemical cure

systems, leading to incomplete curing and mechanical failure of the filling.

Optical Resins: High refractive index is a key property of aromatic allyl esters. Oligomeric

impurities cause optical striations and haze.

Drug Delivery (Hydrogels): In hydrogel synthesis, TAP acts as a crosslinker. If the purity is

low, the "mesh size" of the hydrogel becomes unpredictable, altering the drug release

kinetics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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